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Compound Name:
2-(Dimethylamino)-N-hydroxy-N-

methylacetamide

CAS No.: 65753-93-7

Cat. No.: B1589680

Get Quote

Executive Summary
This technical guide details the application of 2-(Dimethylamino)-N-hydroxy-N-
methylacetamide (also known commercially as N-Methyl-2-dimethylaminoacetohydroxamic

acid) as a specialized reagent for chemoselective deacylation.[1]

In complex organic synthesis—particularly within total synthesis and peptide chemistry—

chemists often face the challenge of removing "active" esters (e.g., aryl esters, p-nitrophenyl

esters) in the presence of stable alkyl esters (e.g., methyl or ethyl esters).[1] Conventional

hydrolysis (LiOH, NaOH) is often too harsh, leading to global deprotection or racemization.[1]

This reagent utilizes an intramolecular general base catalysis mechanism to generate a highly

nucleophilic hydroxamate species at neutral pH, allowing for the rapid, selective cleavage of

active esters while leaving alkyl esters and other sensitive functionalities intact.[1]
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Reagent Profile & Properties
Property Specification

IUPAC Name
2-(Dimethylamino)-N-hydroxy-N-

methylacetamide

Common Name N-Methyl-2-dimethylaminoacetohydroxamic acid

CAS Number 65753-93-7

Molecular Formula

Molecular Weight 132.16 g/mol

Physical State White to pale yellow crystalline powder

Solubility Soluble in Water, Methanol, Ethanol, DMSO

pKa (approx)
~9.0 (Hydroxamic acid OH), ~7.5 (Tertiary

amine)

Storage Hygroscopic.[1] Store under inert gas at 2-8°C.

Mechanism of Action
The unique reactivity of this reagent stems from its bifunctional structure: a nucleophilic

hydroxamic acid group and a basic dimethylamino group positioned in a 1,3-relationship.

The "Internal Base" Effect
Unlike standard hydroxamic acids which require external base to become nucleophilic, the

tethered tertiary amine in this reagent acts as an internal general base. It facilitates the

deprotonation of the hydroxamic hydroxyl group, significantly increasing its nucleophilicity at

neutral pH.

Activation: The dimethylamino group hydrogen-bonds with the hydroxamic proton, lowering

the energy barrier for nucleophilic attack.

Nucleophilic Attack: The activated hydroxamate oxygen attacks the carbonyl carbon of the

active ester (aryl ester).
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Selectivity Filter: The reagent is nucleophilic enough to attack the electron-deficient carbonyl

of an aryl ester but not nucleophilic enough to attack the more stable carbonyl of an alkyl

ester under neutral conditions.

Pathway Visualization[1]
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Figure 1: Mechanistic pathway showing the selective attack on active esters facilitated by the

internal amine base.[1]

Experimental Protocol: Selective Deacylation
This protocol describes the removal of a p-nitrophenyl ester (or similar active ester) from a

substrate containing a methyl ester.

Materials Required[1][2][3][4][5][6][7][8][9]
Substrate: Compound containing both active (aryl) and stable (alkyl) esters (1.0 equiv).

Reagent: 2-(Dimethylamino)-N-hydroxy-N-methylacetamide (1.5 – 3.0 equiv).[1]

Solvent: Methanol (MeOH) or Ethanol (EtOH). Note: Water-miscible solvents are preferred.

[1]
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Temperature: Room Temperature (20–25°C).

Step-by-Step Methodology
Preparation of Substrate Solution: Dissolve 1.0 mmol of the substrate in 10 mL of Methanol

(0.1 M concentration). Ensure the substrate is fully solvated.

Reagent Addition: Add 1.5 to 3.0 mmol (1.5–3.0 equiv) of 2-(Dimethylamino)-N-hydroxy-N-
methylacetamide directly to the reaction flask.

Note: No external base (TEA, DIPEA) is required.[1] The reaction should remain at neutral

pH.

Reaction Monitoring: Stir the mixture at room temperature. Monitor via TLC or LC-MS.

Typical Time: 30 minutes to 4 hours.

Observation: The spot corresponding to the active ester should disappear, releasing the

free phenol (e.g., p-nitrophenol) and the acylated reagent byproduct.[1] The alkyl ester

spot should remain unchanged.

Workup (Extraction Method):

Dilute the reaction mixture with Ethyl Acetate (EtOAc, 50 mL).

Wash with saturated NaHCO₃ (2 x 20 mL) to remove the released phenol (if acidic) and

the acylated reagent byproduct (which is water-soluble).

Wash with Brine (20 mL).

Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Purification: If necessary, purify the crude residue via silica gel flash chromatography. In

many cases, the high water solubility of the reagent and its acylated byproduct allows for

sufficient purification via simple aqueous workup.

Comparative Analysis: Why Use This Reagent?
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The following table contrasts 2-(Dimethylamino)-N-hydroxy-N-methylacetamide against

standard deacylation methods.

Feature This Reagent LiOH / NaOH Hydrazine
Ammonia /

Aminolysis

pH Condition Neutral Strongly Basic
Basic /

Nucleophilic
Basic

Selectivity High (Aryl only)
Low (Cleaves all

esters)

Moderate (Risk

of hydrazide)

Low (Forms

amides)

Reaction Temp Room Temp RT to Reflux RT RT

Byproducts
Water-soluble

amide
Salts Hydrazides Amides

Substrate Scope
Active Esters

(Aryl, NHS)
All Esters Esters & Amides Esters

Advanced Application: Scavenging in Peptide
Synthesis
In solid-phase or solution-phase peptide synthesis, "active esters" (like NHS-esters or Pfp-

esters) are often used for coupling.[1] If unreacted active esters remain, they can cause side

reactions during subsequent steps.[1]

Workflow:

Coupling Step: React Amino Acid-NHS ester with Amine.

Scavenging Step: Add 2-(Dimethylamino)-N-hydroxy-N-methylacetamide (excess) to the

reaction mixture.

Mechanism: The reagent rapidly reacts with the residual NHS-ester, converting it into a

highly polar, water-soluble hydroxamate adduct.
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Purification: The desired peptide is precipitated or extracted, while the scavenged adduct is

washed away in the aqueous phase.
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Figure 2: Workflow for using the reagent as a post-reaction scavenger.

Troubleshooting & Critical Parameters
Solvent Effects: The reaction is fastest in protic solvents (MeOH, EtOH) which stabilize the

transition state. Reactions in non-polar solvents (DCM, Toluene) may be significantly slower.

[1]

Steric Hindrance: Extremely sterically hindered active esters (e.g., 2,6-di-tert-butylphenyl

esters) may react slowly.[1]

Stability: The reagent is an amine-hydroxamic acid. It is susceptible to oxidation over long

periods. Ensure the reagent is white; if it turns yellow/brown, recrystallize or purchase fresh
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stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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